![molecular formula C15H13ClN2O3 B7578916 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid](/img/structure/B7578916.png)
4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid, also known as CPB, is a chemical compound that has gained significant attention in the scientific community for its potential applications in the field of medicinal chemistry. This compound has been shown to possess a range of biochemical and physiological effects that make it a promising candidate for the development of new therapeutic agents.
Mechanism of Action
The mechanism of action of 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell proliferation and survival. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, this compound has been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis, suggesting that it may have potential as an anti-inflammatory agent. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent. This compound has also been shown to inhibit the growth of bacterial strains, suggesting that it may have potential as an antibiotic.
Advantages and Limitations for Lab Experiments
One advantage of 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid is that it has been shown to possess a range of pharmacological activities, making it a promising candidate for the development of new therapeutic agents. Additionally, the synthesis method for this compound has been optimized to produce high yields of pure product, making it a viable option for large-scale production. However, one limitation of this compound is that its mechanism of action is not fully understood, making it difficult to optimize its pharmacological properties.
Future Directions
There are several future directions for research on 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid. One area of interest is the development of new therapeutic agents based on this compound. This could involve the modification of the compound to optimize its pharmacological properties or the development of new drug delivery systems to improve its efficacy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more studies are needed to explore the potential side effects of this compound and to assess its safety for use in humans.
Synthesis Methods
The synthesis of 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid involves the reaction of 2-amino-5-chloropyridine-2-carboxylic acid with ethyl 4-bromobenzoate in the presence of a base. The resulting product is then hydrolyzed to yield this compound. This method has been optimized to produce high yields of pure this compound, making it a viable option for large-scale production.
Scientific Research Applications
4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been tested against a variety of cancer cell lines, including breast, lung, and colon cancer, and has been shown to induce cell cycle arrest and apoptosis in these cells. Additionally, this compound has been shown to inhibit the growth of bacterial strains such as Staphylococcus aureus and Escherichia coli, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
4-[2-[(5-chloropyridine-2-carbonyl)amino]ethyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O3/c16-12-5-6-13(18-9-12)14(19)17-8-7-10-1-3-11(4-2-10)15(20)21/h1-6,9H,7-8H2,(H,17,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTFXKMMUSSJYPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)C2=NC=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.